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Introduction
The production of ultracold molecules represents a significant advancement in quantum

physics and chemistry, with far-reaching implications for precision measurements, quantum

computing, and controlled chemical reactions. This document provides detailed application

notes and protocols for the two primary methods used to create ultracold rubidium-87 (⁸⁷Rb)

molecules: photoassociation of ultracold ⁸⁷Rb atoms and magneto-association of ⁸⁷Rb atoms

via a Feshbach resonance. While the initial query mentioned rubidium oxide, the established

and successful methods for creating ultracold rubidium molecules exclusively utilize pure

rubidium.

Methods for Creating Ultracold ⁸⁷Rb₂ Molecules
There are two principal techniques for forming ultracold ⁸⁷Rb₂ molecules from an ultracold

atomic ⁸⁷Rb gas:

Photoassociation (PA): In this method, two colliding ultracold atoms absorb a photon from a

laser field.[1] This excites them to a bound vibrational level of an electronically excited

molecular state. The excited molecule can then decay spontaneously to a stable, deeply

bound vibrational level of the electronic ground state, forming an ultracold molecule. The rate

of photoassociation is significant for ultracold collisions due to large near-threshold free-

bound Franck-Condon factors.[2]
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Feshbach Resonance Magneto-association: This technique utilizes a magnetic Feshbach

resonance, which occurs when the energy of a bound molecular state is tuned to be

degenerate with the energy of two colliding atoms in a specific spin configuration.[3] By

ramping the magnetic field across the resonance, pairs of atoms are adiabatically converted

into weakly bound molecules.[3] These weakly bound molecules can then be transferred to

more deeply bound states using techniques like Stimulated Raman Adiabatic Passage

(STIRAP).[4][5]

Data Presentation: Experimental Parameters
The following tables summarize typical experimental parameters for the creation of ultracold

⁸⁷Rb₂ molecules using photoassociation and Feshbach resonance techniques.

Table 1: Typical Parameters for Initial ⁸⁷Rb Magneto-Optical Trap (MOT)

Parameter Typical Value Reference

Number of Trapped Atoms 10⁶ - 10⁹ [6][7]

Atomic Cloud Size ~1 mm [7]

Temperature ~100 µK [7]

Magnetic Field Gradient 8 G/cm [8]

Cooling Laser Wavelength 780 nm (D2 line) [8]

Cooling Laser Detuning -8 MHz [8]

Repumper Laser Wavelength 780 nm (D2 line) [8]

Table 2: Photoassociation (PA) Parameters for ⁸⁷Rb₂ Molecule Formation
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Parameter Typical Value Reference

Initial Atomic Density ~10¹¹ atoms/cm³ [9]

Initial Atomic Temperature ~120 µK [9]

Photoassociation Laser

Wavelength

Tunable near the atomic

resonance
[2]

Molecule Formation Rate ~5 x 10⁴ molecules/s [9]

Table 3: Feshbach Resonance Magneto-association Parameters for ⁸⁷Rb₂ Molecule Formation

Parameter Typical Value Reference

Initial State
⁸⁷Rb Bose-Einstein

Condensate (BEC)
[3]

Feshbach Resonance Location ~1007 G [3]

Magnetic Field Ramp Speed < 1 G/ms for ~80% efficiency [3]

Number of Molecules Formed Up to 25,000 [10]

Molecule Temperature ~300 nK [11]

Molecule Lifetime 0.21(1) s (in dipole trap) [11]

Binding Energy (weakly

bound)
Tunable with magnetic field [12][13]

Experimental Protocols
Protocol 1: Creation of Ultracold ⁸⁷Rb₂ Molecules via
Photoassociation
This protocol outlines the steps to form ultracold ⁸⁷Rb₂ molecules using the photoassociation

technique.

1. Preparation of an Ultracold ⁸⁷Rb Atomic Cloud: a. Generate a vapor of ⁸⁷Rb atoms in a

vacuum chamber. b. Use a standard three-dimensional magneto-optical trap (MOT) to capture
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and cool the ⁸⁷Rb atoms. c. The MOT consists of three orthogonal pairs of counter-propagating

laser beams and a quadrupole magnetic field. d. The cooling laser is red-detuned from the F=2

→ F'=3 transition of the ⁸⁷Rb D2 line. e. A repumping laser, resonant with the F=1 → F'=2

transition, is used to prevent atoms from accumulating in the F=1 ground state. f. Achieve a

stable MOT with the parameters outlined in Table 1.

2. Photoassociation: a. Introduce a photoassociation (PA) laser into the vacuum chamber,

focused on the trapped atomic cloud. b. The PA laser frequency is tuned below the atomic

resonance to excite colliding pairs of atoms to a specific vibrational level of an excited

molecular state. c. The intensity and frequency of the PA laser are optimized to maximize the

formation rate of excited molecules.

3. Spontaneous Decay and Molecule Formation: a. The photo-excited molecules will

spontaneously decay. A fraction of these decays will populate deeply bound vibrational levels of

the ground electronic state, forming stable ultracold ⁸⁷Rb₂ molecules.

4. Detection: a. The formation of ground-state molecules can be detected using resonance-

enhanced multi-photon ionization (REMPI). b. A pulsed dye laser is used to ionize the

molecules. c. The resulting ions are then detected with a time-of-flight mass spectrometer.

Protocol 2: Creation of Ultracold ⁸⁷Rb₂ Molecules via
Feshbach Resonance
This protocol describes the formation of ultracold ⁸⁷Rb₂ molecules using magneto-association

across a Feshbach resonance.

1. Preparation of a ⁸⁷Rb Bose-Einstein Condensate (BEC): a. Begin with an ultracold cloud of

⁸⁷Rb atoms in a MOT as described in Protocol 1. b. Transfer the atoms from the MOT into a

magnetic trap or an optical dipole trap. c. Perform evaporative cooling to lower the temperature

and increase the phase-space density until a BEC is formed.

2. Magneto-association: a. Prepare the ⁸⁷Rb atoms in the desired initial spin state. b. Apply a

uniform magnetic field and tune it to a value just above the Feshbach resonance (e.g., ~1007 G

for ⁸⁷Rb).[3] c. Ramp the magnetic field down across the resonance. The ramp speed should

be slow enough to ensure adiabatic conversion of atom pairs into molecules.[3]
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3. (Optional) Transfer to Deeply Bound States via STIRAP: a. The molecules formed via

Feshbach resonance are weakly bound. To create more stable, deeply bound molecules, a

two-photon Stimulated Raman Adiabatic Passage (STIRAP) technique can be employed.[4][5]

b. This involves two phase-coherent lasers (a pump and a Stokes laser) that couple the initial

weakly bound molecular state to a deeply bound ground state via an excited intermediate state.

[14] c. A counter-intuitive pulse sequence (Stokes laser on before the pump laser) is used to

achieve high transfer efficiency.[15]

4. Detection: a. The weakly bound Feshbach molecules can be detected by reversing the

magnetic field ramp, which dissociates them back into atoms. The kinetic energy of the

resulting atoms can be measured. b. Deeply bound molecules can be detected using

techniques like REMPI, similar to the photoassociation protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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